1-{3-methoxy-4-[4-(1-piperidinyl)butoxy]phenyl}ethanone hydrochloride

• IUPAC Name: 1-[3-methoxy-4-(4-piperidin-1-ylbutoxy)phenyl]ethanone;hydrochloride
• InChI: InChI=1S/C18H27NO3.ClH/c1-15(20)16-8-9-17(18(14-16)21-2)22-13-7-6-12-19-10-4-3-5-11-19;/h8-9,14H,3-7,10-13H2,1-2H3;1H
• InChI Key: HTFFQUNSWURYCP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCCCCN2CCCCC2)OC.Cl
• Molecular Formula: C18H28ClNO3
• Molecular Weight: 341.9 g/mol

Description

1-{3-methoxy-4-[4-(1-piperidinyl)butoxy]phenyl}ethanone hydrochloride is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as MPEP hydrochloride and is a potent and highly selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). The mGluR5 receptor is a G protein-coupled receptor that is involved in regulating neuronal activity in the central nervous system, making MPEP hydrochloride a valuable tool for studying the mechanisms of neurotransmission and the pathophysiology of various neurological disorders.

Mechanism of Action

The mechanism of action of MPEP hydrochloride involves its selective binding to the 1-{3-methoxy-4-[4-(1-piperidinyl)butoxy]phenyl}ethanone hydrochloride receptor, which is primarily expressed in the central nervous system. By binding to this receptor, MPEP hydrochloride can inhibit the activity of this compound and reduce the release of neurotransmitters, leading to a decrease in neuronal activity.
Biochemical and Physiological Effects
MPEP hydrochloride has been shown to have several biochemical and physiological effects, including a reduction in the release of dopamine and glutamate, two neurotransmitters that are involved in regulating mood and behavior. Studies have also shown that MPEP hydrochloride can improve cognitive function and memory in animal models, suggesting that it may have potential therapeutic applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPEP hydrochloride in lab experiments is its high selectivity for the 1-{3-methoxy-4-[4-(1-piperidinyl)butoxy]phenyl}ethanone hydrochloride receptor, which allows for precise manipulation of this receptor's activity. However, one limitation of using MPEP hydrochloride is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several future directions for research involving MPEP hydrochloride, including the development of more potent and selective 1-{3-methoxy-4-[4-(1-piperidinyl)butoxy]phenyl}ethanone hydrochloride antagonists, as well as the investigation of the potential therapeutic applications of this compound in the treatment of neurological disorders such as Parkinson's disease and addiction. Additionally, further studies are needed to elucidate the precise mechanisms of action of MPEP hydrochloride and its effects on other neurotransmitter systems.

Scientific Research Applications

MPEP hydrochloride has been extensively used in scientific research to investigate the role of 1-{3-methoxy-4-[4-(1-piperidinyl)butoxy]phenyl}ethanone hydrochloride in various neurological disorders, including Parkinson's disease, schizophrenia, and addiction. Studies have shown that MPEP hydrochloride can effectively block the activity of this compound, leading to a reduction in neuronal activity and a decrease in the release of neurotransmitters such as dopamine and glutamate.